2-(4-fluorophenyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H15FN4O3S/c22-15-6-4-14(5-7-15)11-20(27)25(13-16-3-1-2-10-23-16)21-24-18-9-8-17(26(28)29)12-19(18)30-21/h1-10,12H,11,13H2
• InChI Key: YJAIZJYFRPRELC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H15FN4O3S
• Molecular Weight: 422.4 g/mol

Description

The compound “2-(4-fluorophenyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide” is a complex organic molecule that contains several functional groups. These include a fluorophenyl group, a nitrobenzothiazole group, a pyridinylmethyl group, and an acetamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitro group and the fluorophenyl group could potentially introduce interesting electronic effects.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the nitro group is electron-withdrawing, which could make the benzothiazole ring more susceptible to electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the nitro group could increase its polarity, affecting properties like solubility and melting point.

Scientific Research Applications

Photoluminescence and Electroluminescence Properties

This compound has been investigated for its photoluminescent (PL) and electroluminescent (EL) properties. Researchers have synthesized two ligands : This compound has been investigated for its photoluminescent (PL) and electroluminescent (EL) properties. Researchers have synthesized two ligands: BTZ-Cz-OH and BTZ-DCz-OH , both functionalized with a benzo[d]thiazol-2-yl moiety. .

• OLED Performance : All doped devices show strong emission and low turn-on voltages (3.9-4.8 V). Notably, OLEDs based on the beryllium complexes outperform those based on the ligands. .

Other Potential Applications

While the above section focuses on luminescent properties, this compound may have additional applications. However, further research is needed to explore its potential in other fields.

For more in-depth details, you can refer to the original research articles linked below:

• Dyes and Pigments (DOI: 10.1016/j.dyepig.2022.110738)
• Royal Society of Chemistry (RSC) (DOI: 10.1039/C5RA24244D)

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and toxicity. Without specific data, it’s difficult to make definitive statements, but handling any complex organic molecule requires appropriate safety precautions.

Future Directions

The future research directions for this compound could be very broad and would depend on its properties and potential applications. It could be interesting to explore its potential uses in fields like medicinal chemistry, materials science, or chemical biology.